6-Methylmercaptopurine riboside

Specification

• Description: 6-methylmercaptopurine riboside is a white powder. (NTP, 1992); 6-methylthioinosine is a thiopurine that is inosine in which the aromatic hydroxy group is replaced by a methylsulfanediyl group. It is a purine ribonucleoside and a thiopurine.; An analog of inosine with a methylthio group replacing the hydroxyl group in the 6-position.; Methylmercaptopurine Riboside is a purine derivative with antineoplastic and anti-angiogenic properties. 6-methylmercaptopurine riboside (6-MMPR) inhibits amidophosphoribosyltransferase, the first committed step in de novo purine synthesis, and inhibits fibroblast growth factor-2 (FGF2)-induced cell proliferation. (NCI04); 6-(Methylthio)-9-beta-D-ribofuranosylpurine. An analog of inosine with a methylthio group replacing the hydroxyl group in the 6-position.
• CAS No.: 342-69-8
• Molecular Formula: C11H14N4O4S
• Molecular Weight: 298.32 g/mol
• IUPAC Name: (2R,3S,4R,5R)-2-(hydroxymethyl)-5-(6-methylsulfanylpurin-9-yl)oxolane-3,4-diol
• Standard InChI: InChI=1S/C11H14N4O4S/c1-20-10-6-9(12-3-13-10)15(4-14-6)11-8(18)7(17)5(2-16)19-11/h3-5,7-8,11,16-18H,2H2,1H3/t5-,7-,8-,11-/m1/s1
• Standard InChI Key: ZDRFDHHANOYUTE-IOSLPCCCSA-N
• Isomeric SMILES: CSC1=NC=NC2=C1N=CN2[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O
• SMILES: CSC1=NC=NC2=C1N=CN2C3C(C(C(O3)CO)O)O
• Canonical SMILES: CSC1=NC=NC2=C1N=CN2C3C(C(C(O3)CO)O)O
• Melting Point: 164 °C; 164.0 °C